Cas no 89565-54-8 (Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro-)

• Product Name: Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro-
• CAS No: 89565-54-8
• MF: C₁₈H₁₆N₄O₅S
• MW: 400.408442497253
• CID: 596397
• PubChem ID: 13315414
• Update Time: 2025-04-19

Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro-
• N-[4-(3,5-dimethylpyrazol-1-yl)sulfonylphenyl]-3-nitrobenzamide
• 89565-54-8
• DTXSID80536534
• N-[4-(3,5-Dimethyl-1H-pyrazole-1-sulfonyl)phenyl]-3-nitrobenzamide
• N-(4-((3,5-Dimethyl-1H-pyrazol-1-yl)sulfonyl)phenyl)-3-nitrobenzamide

• Inchi： 1S/C18H16N4O5S/c1-12-10-13(2)21(20-12)28(26,27)17-8-6-15(7-9-17)19-18(23)14-4-3-5-16(11-14)22(24)25/h3-11H,1-2H3,(H,19,23)
• InChI Key： GAXZWLAMAFOTAO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 400.08414080g/mol
• Monoisotopic Mass: 400.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 135Ų